Cas no 2168120-18-9 (2,6-dioxa-8-azaspiro4.5decane-7-carboxylic acid)

2,6-Dioxa-8-azaspiro[4.5]decane-7-carboxylic acid is a spirocyclic compound featuring a unique heterocyclic structure combining oxygen and nitrogen atoms within a rigid framework. Its spiro architecture enhances steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The carboxylic acid functionality allows for further derivatization, enabling applications in drug discovery, particularly for bioactive molecule development. The compound’s stability and structural complexity also make it useful in ligand design and catalysis. Its distinct ring system may contribute to improved metabolic stability or selectivity in target interactions, supporting its role in advanced synthetic chemistry and medicinal research.

2,6-dioxa-8-azaspiro4.5decane-7-carboxylic acid structure

2168120-18-9 structure

Product Name:2,6-dioxa-8-azaspiro4.5decane-7-carboxylic acid

CAS No:2168120-18-9

MF:C₈H₁₃NO₄

MW:187.193122625351

CID:6090799

PubChem ID:165963398

Update Time:2025-07-27

2,6-dioxa-8-azaspiro4.5decane-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,6-dioxa-8-azaspiro4.5decane-7-carboxylic acid
- 2,6-dioxa-8-azaspiro[4.5]decane-7-carboxylic acid
- 2168120-18-9
- EN300-1280332
- Inchi： 1S/C8H13NO4/c10-7(11)6-9-3-1-8(13-6)2-4-12-5-8/h6,9H,1-5H2,(H,10,11)
- InChI Key： CHEWDLXHZQZNKC-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)NCCC21COCC2

Computed Properties

Exact Mass: 187.08445790g/mol
Monoisotopic Mass: 187.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.9
Topological Polar Surface Area: 67.8Å²

2,6-dioxa-8-azaspiro4.5decane-7-carboxylic acid Pricemore >>

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